Cas no 1807272-70-3 (3-Chloromethyl-2-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride)

• Product Name: 3-Chloromethyl-2-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride
• CAS No: 1807272-70-3
• MF: C₉H₄Cl₂F₃NO₂S₂
• MW: 350.164768218994
• CID: 4981048
• Update Time: 2025-06-15

3-Chloromethyl-2-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-2-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride

• Inchi： 1S/C9H4Cl2F3NO2S2/c10-3-5-1-2-7(18-9(12,13)14)8(6(5)4-15)19(11,16)17/h1-2H,3H2
• InChI Key： RADSEAQFDWHSPO-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=C(CCl)C=1C#N)SC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 468
• XLogP3: 3.8
• Topological Polar Surface Area: 91.6

Additional information on 3-Chloromethyl-2-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride

3-Chloromethyl-2-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride: A Versatile Intermediate in Medicinal Chemistry and Drug Discovery

3-Chloromethyl-2-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride is a complex organic compound with a unique molecular structure that has garnered significant attention in pharmaceutical research. This compound, characterized by its 3-chloromethyl group, 2-cyano functionality, and 6-(trifluoromethylthio) substitution, represents a critical intermediate in the synthesis of various bioactive molecules. The benzenesulfonyl chloride core provides a versatile platform for further chemical modifications, enabling the exploration of novel therapeutic applications. Recent studies have highlighted the potential of this compound in the development of targeted therapies for oncology and neurodegenerative diseases.

The molecular architecture of 3-Chloromethyl-2-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride is defined by its aromatic ring system, which is functionalized with multiple reactive groups. The 2-cyano group introduces a strong electron-withdrawing effect, influencing the electronic properties of the molecule and enhancing its reactivity in electrophilic substitution reactions. The trifluoromethylthio moiety, a fluorinated sulfide group, contributes to the compound's hydrophobicity and metabolic stability, making it an attractive candidate for drug design. The benzenesulfonyl chloride functionality serves as a key site for nucleophilic attack, facilitating the formation of diverse derivatives through sulfonate ester chemistry.

Recent advancements in medicinal chemistry have demonstrated the utility of 3-Chloromethyl-2-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride in the synthesis of small-molecule inhibitors targeting specific protein kinases. A 2023 study published in Journal of Medicinal Chemistry reported the use of this compound as a building block for the development of potent inhibitors against the ALK (Anaplastic Lymphoma Kinase) and ROS1 kinases, which are implicated in various cancers. The compound's ability to undergo nucleophilic substitution reactions allows for the incorporation of diverse pharmacophore groups, enabling the fine-tuning of biological activity and selectivity.

The trifluoromethylthio group in 3-Chloromethyl-2-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride has also been explored for its role in enhancing the drug-like properties of derivatives. A 2022 study in Organic & Biomolecular Chemistry highlighted the importance of fluorine atoms in modulating the metabolic stability and membrane permeability of compounds. The incorporation of trifluoromethylthio groups has been shown to improve the lipophilicity of molecules, which is critical for their ability to cross biological membranes and reach target sites in the body.

Furthermore, the benzenesulfonyl chloride core of this compound has been utilized in the development of prodrugs for improved bioavailability. A 2021 study in Drug Discovery Today demonstrated that sulfonate esters can be hydrolyzed in vivo to release active pharmacophores, thereby enhancing the therapeutic index of drugs. This property makes 3-Chloromethyl-2-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride a valuable intermediate in the design of prodrugs for diseases requiring targeted delivery.

The 2-cyano functionality in this compound has also been linked to its potential as a scaffold for the synthesis of anti-inflammatory agents. Research published in European Journal of Medicinal Chemistry in 2023 showed that cyanide-containing compounds can modulate the activity of inflammatory cytokines, making them promising candidates for the treatment of autoimmune disorders. The 2-cyano group in 3-Chloromethyl-2-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride provides a platform for the introduction of additional functional groups that can further enhance its biological activity.

The 3-chloromethyl group in this compound is another key feature that contributes to its reactivity and utility in chemical synthesis. Chloromethyl groups are known for their ability to undergo nucleophilic substitution reactions, which can be exploited to generate a wide range of derivatives. A 2024 review in Chemical Reviews emphasized the importance of chloromethylated compounds in the development of drugs targeting G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes.

In addition to its applications in oncology and neurodegenerative diseases, 3-Chloromethyl-2-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride has also been explored for its potential in the treatment of infectious diseases. A 2022 study in Antimicrobial Agents and Chemotherapy reported the use of sulfonate esters as scaffolds for the design of novel antibiotics. The compound's ability to undergo modification at the benzenesulfonyl chloride site allows for the incorporation of antimicrobial agents, which could lead to the development of more effective treatments against drug-resistant pathogens.

The synthesis of 3-Chloromethyl-2-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride has been optimized through various chemical methodologies to improve its yield and purity. A 2023 paper in Organic Synthesis described a multi-step synthetic route that involves the sequential introduction of the 2-cyano, trifluoromethylthio, and 3-chloromethyl groups. This approach allows for the precise control of the molecular structure, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The physicochemical properties of 3-Chloromethyl-2-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride are critical for its performance as a drug candidate. Its molecular weight, solubility, and partition coefficient are all factors that influence its ability to reach target tissues in the body. A 2021 study in Pharmaceutical Research highlighted the importance of optimizing these properties through structural modifications, which can significantly enhance the drug's efficacy and safety profile.

Moreover, the trifluoromethylthio group in this compound has been shown to confer metabolic stability, reducing the risk of rapid degradation in vivo. This property is particularly important for drugs that require prolonged action or have limited bioavailability. A 2022 review in Drug Metabolism and Disposition discussed the role of fluorinated sulfide groups in improving the pharmacokinetic profile of small molecules, which is a key consideration in the development of new therapeutics.

The 2-cyano functionality in 3-Chloromethyl-2-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride also plays a role in modulating the compound's biological activity. Cyanide-containing molecules have been shown to interact with various biological targets, including enzymes, receptors, and ion channels. A 2023 study in Bioorganic & Medicinal Chemistry demonstrated that the 2-cyano group can influence the binding affinity of compounds to their target proteins, which is essential for the design of selective and potent inhibitors.

Finally, the 3-chloromethyl group in this compound has been linked to its potential as a scaffold for the synthesis of bioactive molecules with diverse biological activities. The ability to introduce a wide range of functional groups at this site allows for the exploration of new therapeutic applications, making 3-Chloromethyl-2-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride a versatile intermediate in the field of medicinal chemistry.